Cas no 546142-02-3 (Benzonitrile, 3-[1-(2-pyridinyl)-1H-pyrazol-3-yl]-)

• Product Name: Benzonitrile, 3-[1-(2-pyridinyl)-1H-pyrazol-3-yl]-
• CAS No: 546142-02-3
• MF: C₁₅H₁₀N₄
• MW: 246.26670217514
• CID: 1590296
• Update Time: 2024-09-12

Benzonitrile, 3-[1-(2-pyridinyl)-1H-pyrazol-3-yl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-[1-(2-pyridinyl)-1H-pyrazol-3-yl]-

• Inchi： 1S/C15H10N4/c16-11-12-4-3-5-13(10-12)14-7-9-19(18-14)15-6-1-2-8-17-15/h1-10H
• InChI Key： LQROCYQCXGUXNA-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=CC(C2C=CN(C3=NC=CC=C3)N=2)=C1

Computed Properties

• Exact Mass: 246.0907

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Melting Point: 149-150 °C(Solv: ethyl acetate (141-78-6); hexane (110-54-3))
• Boiling Point: 462.1±30.0 °C(Predicted)
• PSA: 54.5
• pka: 1.15±0.19(Predicted)